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Compound of Interest

Compound Name: N-Me-Leu-OBzl.TosOH

Cat. No.: B15155546 Get Quote

Proper disposal of N-Me-Leu-OBzl.TosOH (N-Methyl-L-leucine benzyl ester p-toluenesulfonate

salt) is crucial for laboratory safety and environmental protection. This guide provides detailed

procedures for researchers, scientists, and drug development professionals to handle and

dispose of this compound responsibly.

Disclaimer: These are general guidelines. Always consult your institution's Environmental

Health and Safety (EHS) office and adhere to all local, state, and federal regulations regarding

chemical waste disposal.

Chemical and Physical Properties
A summary of the key properties of N-Me-Leu-OBzl.TosOH is provided in the table below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15155546?utm_src=pdf-interest
https://www.benchchem.com/product/b15155546?utm_src=pdf-body
https://www.benchchem.com/product/b15155546?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15155546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Physical State Solid, white powder[1]

Molecular Formula C20 H27 N O5 S[1]

Molecular Weight 393.50 g/mol [1]

Melting Point 156 - 160 °C[1]

Solubility Soluble in water or 1% acetic acid[2][3]

Incompatibilities Strong oxidizing agents[1]

Hazard Statements May cause skin, eye, and respiratory irritation[4]

Personal Protective Equipment (PPE)
Before handling N-Me-Leu-OBzl.TosOH, ensure you are wearing the appropriate personal

protective equipment.

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

Respiratory Protection: Under normal use conditions where dust formation is avoided,

respiratory protection is not typically required.[1] If dust is generated, use a particle filter.

Disposal Procedures
The primary method for the disposal of N-Me-Leu-OBzl.TosOH is to collect it as solid chemical

waste. Do not release this substance into the environment or dispose of it in the regular trash

or down the drain unless explicitly permitted by your local regulations and EHS office.[1]

Step-by-Step Disposal Protocol:
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Waste Collection:

Carefully sweep up the solid N-Me-Leu-OBzl.TosOH, avoiding dust formation.[1]

Place the collected solid into a clearly labeled, sealable, and chemically compatible waste

container.

The container should be labeled with the full chemical name: "N-Methyl-L-leucine benzyl

ester p-toluenesulfonate salt" and the appropriate hazard warnings.

Container Management:

Keep the waste container tightly closed and store it in a cool, dry, and well-ventilated area,

away from incompatible materials such as strong oxidizing agents.[1]

Waste Pickup:

Arrange for the disposal of the chemical waste through your institution's EHS office or a

licensed hazardous waste disposal company.

While some non-hazardous solid chemicals, including certain amino acids, may be acceptable

for disposal in normal trash in sealed containers, it is critical to confirm that N-Me-Leu-
OBzl.TosOH is classified as such by your institution before proceeding with this method.[5]

Given the irritation hazards, treating it as chemical waste is the most prudent approach.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-Me-
Leu-OBzl.TosOH.
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Start: Have N-Me-Leu-OBzl.TosOH for Disposal

Consult Institutional EHS Guidelines and Local Regulations

Is the waste considered hazardous?

Collect in a labeled, sealed, hazardous chemical waste container.

Yes

Follow institutional guidelines for non-hazardous solid waste disposal.

No

Arrange for pickup by EHS or a licensed disposal company.

End: Waste Disposed of Properly

Click to download full resolution via product page

Caption: Disposal decision workflow for N-Me-Leu-OBzl.TosOH.

Hierarchy of Safety and Disposal Considerations
This diagram outlines the logical relationships between safety protocols, regulatory compliance,

and disposal procedures for laboratory chemicals like N-Me-Leu-OBzl.TosOH.
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Regulatory Framework

Institutional Policies

Laboratory Practices

Federal Regulations (e.g., EPA)

State Regulations

Local Ordinances

Environmental Health & Safety (EHS) Office

Standard Operating Procedures (SOPs)

Personal Protective Equipment (PPE) Proper Chemical Handling Waste Disposal Procedures

Click to download full resolution via product page

Caption: Hierarchy of chemical safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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